N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(methylthio)benzamide

• IUPAC Name: N-[2-[(3-chlorophenyl)methylsulfanyl]ethyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C17H18ClNOS2/c1-21-16-8-3-2-7-15(16)17(20)19-9-10-22-12-13-5-4-6-14(18)11-13/h2-8,11H,9-10,12H2,1H3,(H,19,20)
• InChI Key: YTVXWTLUWWVPIQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCCSCC2=CC(=CC=C2)Cl
• Molecular Formula: C17H18ClNOS2
• Molecular Weight: 351.9 g/mol

Description

N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(methylthio)benzamide, also known as ML239, is a small molecule that has been the focus of scientific research in recent years. This compound has been synthesized using various methods and has shown promising results in various biochemical and physiological assays.

Mechanism of Action

The mechanism of action of N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(methylthio)benzamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes, including histone deacetylases and proteasomes. These enzymes are involved in various cellular processes, including gene expression, protein degradation, and cell cycle regulation. Inhibition of these enzymes by this compound may lead to the induction of apoptosis in cancer cells and the protection of neurons in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In a study conducted by Xu et al., this compound was found to induce apoptosis in cancer cells by activating the caspase cascade. This compound was also found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. In another study, this compound was shown to inhibit the aggregation of amyloid-beta, which is a hallmark of Alzheimer's disease. This compound has also been shown to protect dopaminergic neurons from cell death in Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(methylthio)benzamide has several advantages and limitations for lab experiments. One of the advantages is that it is a small molecule that can easily penetrate cell membranes and interact with intracellular targets. This compound is also relatively stable and can be easily synthesized using various methods. However, one of the limitations is that this compound has not been extensively studied in vivo, and its pharmacokinetics and toxicity are not well understood. Therefore, further studies are needed to fully understand the potential of this compound as a therapeutic agent.

Future Directions

There are several future directions for research on N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(methylthio)benzamide. One of the directions is to further investigate the mechanism of action of this compound, including its interaction with specific enzymes and proteins. Another direction is to study the pharmacokinetics and toxicity of this compound in vivo, which will provide important information for its potential therapeutic applications. Furthermore, this compound can be used as a lead compound for the development of more potent and selective inhibitors of histone deacetylases and proteasomes, which may have therapeutic applications in various diseases.

Synthesis Methods

The synthesis of N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(methylthio)benzamide has been reported in various scientific journals. One of the methods involves the reaction of 2-bromo-5-chloro-1-methylthiobenzene with 3-chlorobenzyl mercaptan in the presence of potassium carbonate and copper powder. The resulting product is then reacted with N,N-dimethylformamide dimethyl acetal and benzoyl chloride to obtain this compound. Another method involves the reaction of 2-bromo-5-chloro-1-methylthiobenzene with 3-chlorobenzyl mercaptan in the presence of potassium carbonate and copper powder, followed by the reaction with 2-mercaptoethylamine hydrochloride and N-methylmorpholine.

Scientific Research Applications

N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(methylthio)benzamide has been shown to have potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In a study conducted by Xu et al., this compound was found to inhibit the growth of cancer cells by inducing apoptosis. In another study, this compound was shown to inhibit the aggregation of amyloid-beta, which is a hallmark of Alzheimer's disease. This compound has also been shown to protect dopaminergic neurons from cell death in Parkinson's disease.